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Compound of Interest

Compound Name: 5-(2-Bromophenyl)-1H-tetrazole

Cat. No.: B1268330

A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
synthesis, and potential biological relevance of 5-(2-Bromophenyl)-1H-tetrazole with a purity
of 98%. This document is intended for researchers, scientists, and professionals involved in
drug discovery and development who may be considering this compound as a building block or
a molecule of interest for their research endeavors.

Commercial Sourcing

5-(2-Bromophenyl)-1H-tetrazole (CAS No: 73096-42-1) is commercially available from a
variety of chemical suppliers, catering to both research and bulk quantity needs. The purity of
98% is a standard grade offered by several vendors. Below is a summary of suppliers and their
offerings.
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) Product/Cat ] Available ] _
Supplier Purity . Price (USD) Lead Time
alog No. Quantities
$37.00
ChemUnivers 250mg, 1 g, (250mg),
P60496 98% 6 to 8 days
e 5 g, Bulk $40.00 (19),
$74.00 (59)
TCI America
o >98.0% _
(via Fisher B257725G 25¢ $259.11 Varies
o (HPLC)
Scientific)
Toronto
Research B698695- N )
] Not Specified 100 mg Inquiry 5-6 Weeks
Chemicals 100mg
(via Biomall)
Laboratorium N >98.0% ]
_ Not Specified 259 €143.00 Varies
Discounter (HPLC)
Amerigo . .
o CBB1135036 98% 1g Inquiry Varies
Scientific
XIAMEN
EQUATION 98%
5 ) Bulk (e.g., 0.1 ) )
CHEMICAL Not Specified  (Industrial ) Inquiry Varies
CO., LTD (via Grade) J
Echemi)
Capot
Chemical
Co., Ltd. (via Not Specified  NLT 98% 19,1kg Inquiry Varies

ChemicalBoo
k)

Note: Prices and lead times are subject to change and may not include shipping and handling

fees. It is recommended to contact the suppliers directly for the most current information and

for bulk quantity pricing.
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Physicochemical Properties

Property Value

CAS Number 73096-42-1

Molecular Formula C7HsBrNa

Molecular Weight 225.05 g/mol
Appearance White to off-white powder
Melting Point 182-184 °C (lit.)

Purity >98%

Experimental Protocols

The synthesis of 5-substituted-1H-tetrazoles is well-documented in the scientific literature. A
common and effective method is the [3+2] cycloaddition of a nitrile with an azide source. Below
IS a representative protocol adapted from literature for the synthesis of 5-(2-Bromophenyl)-1H-
tetrazole from 2-bromobenzonitrile.

Synthesis of 5-(2-Bromophenyl)-1H-tetrazole

This protocol is based on the general method of reacting an aryl nitrile with sodium azide, often
with a catalyst and in a high-boiling polar aprotic solvent.

Materials:

2-Bromobenzonitrile

Sodium Azide (NaNs)

Ammonium Chloride (NH4Cl) or a Lewis acid catalyst (e.g., Zinc Chloride, ZnCl2)

Dimethylformamide (DMF)

Hydrochloric Acid (HCI), aqueous solution

Ethyl Acetate
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e Sodium Sulfate (NazSOa4), anhydrous
e Deionized Water
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2-bromobenzonitrile (1 equivalent) in DMF.

o Addition of Reagents: To the stirred solution, add sodium azide (1.5-2 equivalents) and
ammonium chloride (1.5-2 equivalents). The use of ammonium chloride helps in the in-situ
formation of hydrazoic acid, the reactive species.

o Reaction Conditions: Heat the reaction mixture to 120-130 °C and maintain this temperature
for 12-24 hours. The progress of the reaction should be monitored by Thin Layer
Chromatography (TLC).

o Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room
temperature. Carefully and slowly acidify the mixture with an aqueous solution of HCI (e.g.,
2M) to a pH of approximately 2-3. This step protonates the tetrazole ring and quenches any
unreacted azide. Caution: Acidification of azide-containing solutions can generate toxic and
explosive hydrazoic acid. This step must be performed in a well-ventilated fume hood with
appropriate safety precautions.

o Extraction: Extract the aqueous mixture with ethyl acetate (3 x volume of the aqueous
phase).

e Washing: Combine the organic layers and wash with deionized water and then with brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude product.

 Purification: The crude 5-(2-Bromophenyl)-1H-tetrazole can be purified by recrystallization
from a suitable solvent system, such as ethyl acetate/hexanes, to yield the final product with
high purity.

Potential Biological Activity and Signaling Pathways
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While specific studies detailing the mechanism of action for 5-(2-Bromophenyl)-1H-tetrazole
are not extensively available in the public domain, the tetrazole moiety is a well-known
pharmacophore in medicinal chemistry.[1][2] Tetrazole derivatives have been reported to exhibit
a wide range of biological activities, including anticancer and anti-inflammatory effects.[3][4][5]

One of the prominent mechanisms of action for some anticancer tetrazole-containing
compounds is the inhibition of tubulin polymerization.[6][7] By disrupting microtubule dynamics,
these compounds can arrest the cell cycle in the G2/M phase, leading to the induction of
apoptosis.[6]

Below is a diagram illustrating a plausible signaling pathway for the anticancer activity of a
tetrazole derivative that acts as a tubulin polymerization inhibitor.

nnnnnnnnnnnnnnn
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Caption: Plausible mechanism of anticancer action for a tetrazole derivative via tubulin
polymerization inhibition.

Experimental Workflow

The following diagram outlines a typical experimental workflow for a researcher interested in
evaluating the biological activity of 5-(2-Bromophenyl)-1H-tetrazole, from sourcing the
compound to in vitro testing.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1268330?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6376451/
https://pubmed.ncbi.nlm.nih.gov/35713482/
https://pubmed.ncbi.nlm.nih.gov/32631569/
https://pubmed.ncbi.nlm.nih.gov/28356016/
https://globalresearchonline.net/journalcontents/v46-1/21.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10342533/
https://pdfs.semanticscholar.org/365f/6685bbb447cef488ba3c702148b6ac2480d5.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10342533/
https://www.benchchem.com/product/b1268330?utm_src=pdf-body-img
https://www.benchchem.com/product/b1268330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Project Inception

Sourcing of 5-(2-Bromophenyl)-1H-tetrazole

Quality Control (Purity, Identity Verification)

Preparation of Stock Solution

Cell Culture of Cancer Cell Lines

Treatment of Cells with Compound

Biological Assays

Cytotoxicity Assay (e.g., MTT) Apoptosis Assay (e.g., Annexin V) Cell Cycle Analysis (Flow Cytometry)
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Caption: General experimental workflow for in vitro evaluation of 5-(2-Bromophenyl)-1H-
tetrazole.

This guide provides a foundational understanding of the commercial and technical aspects of
5-(2-Bromophenyl)-1H-tetrazole (98% purity). Researchers are encouraged to consult the
primary literature for more detailed information and to ensure all safety precautions are taken
when handling this and any other chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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